![molecular formula C20H16N2O3S B2567486 N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide CAS No. 922109-31-7](/img/structure/B2567486.png)
N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16N2O3S and its molecular weight is 364.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
The utility of related dibenzoxepin compounds in the efficient regiospecific annulation of a variety of five- and six-membered heterocycles demonstrates the versatility of these frameworks in organic synthesis. The study by Kumar, Ila, and Junjappa (2007) highlights the synthesis of novel dibenzoxepino[4,5]-fused heterocycles, utilizing dibenzoxepin-10-one as a synthon for cyclocondensation with heterobinucleophiles, showcasing the potential for creating complex heterocyclic systems (Kumar, Ila, & Junjappa, 2007).
Pharmacological Applications
The research on dibenzo[b,f][1,4]oxazepines and their influence on the pharmacology at the H1R, H4R, 5-HT2AR, and other GPCRs by Naporra et al. (2016) exemplifies the compound's relevance in pharmacological studies. This work investigates the chlorine substitution pattern on oxazepine and related oxepine derivatives' affinity towards histamine receptors and selected aminergic GPCRs, providing insights into receptor selectivity and specificity. This has implications for designing drugs with targeted receptor activity (Naporra et al., 2016).
Antitumor Activity
A study by Yurttaş, Tay, and Demirayak (2015) on the synthesis and evaluation of antitumor activity of benzothiazole derivatives, including compounds related to the dibenzoxepin structure, underscores the potential anticancer applications. This research indicates that certain derivatives exhibit considerable anticancer activity against various cancer cell lines, highlighting the importance of these compounds in developing new anticancer therapies (Yurttaş, Tay, & Demirayak, 2015).
Anti-inflammatory and Antiallergic Activities
Compounds structurally related to dibenzoxepins have been synthesized and demonstrated potent anti-inflammatory and antiallergic activities. For instance, Sunder and Maleraju (2013) synthesized derivatives with significant anti-inflammatory activity, contributing to the understanding of the structural requirements for enhanced activity in this domain (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-12-4-6-18-16(9-12)22-20(24)15-10-13(5-7-17(15)25-18)21-19(23)11-14-3-2-8-26-14/h2-10H,11H2,1H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHRILFKJDURCSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)CC4=CC=CS4)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.